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Compound of Interest |

Compound Name: Menin-MLL inhibitor 20
Cat. No.: B8201747
Get Quote
\ J

The following guide provides essential safety and logistical information for the proper disposal
of Menin-MLL inhibitor 20 (CAS Number: 2448173-47-3). This information is intended for
researchers, scientists, and drug development professionals.

Hazard Assessment and Safety Information

Based on the Safety Data Sheet (SDS) provided by Cayman Chemical, Menin-MLL Inhibitor
20 is not classified as a hazardous substance according to the Globally Harmonized System
(GHS). It has a health, fire, and reactivity rating of 0 on both the NFPA and HMIS scales,
indicating a very low level of hazard. However, it is designated as "Water hazard class 1 (Self-
assessment): slightly hazardous for water," and large quantities should not be allowed to enter
groundwater or sewage systems.

It is critical to note that different Menin-MLL inhibitors can have significantly different hazard
profiles. For instance, Menin-MLL inhibitor MI-2 is classified as harmful if swallowed and
causes skin and eye irritation.[1] Therefore, always confirm the specific CAS number and
consult the corresponding SDS before handling or disposal.

Summary of Hazard and Disposal Information for Menin-MLL Inhibitor 20:
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Parameter Value/Rating Source
CAS Number 2448173-47-3

GHS Classification Not Classified

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

HMIS Ratings Health: 0, Fire: 0, Reactivity: O

Primary Hazard Slightly hazardous for water

Smaller quantities with
Recommended Disposal household waste; otherwise,

according to official regulations

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of Menin-
MLL inhibitor 20 and associated waste.
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Waste Generation
(Pure compound, solutions, contaminated labware)

Is the waste a 'small quantity' of pure compound?

Consult institutional EHS guidelines for chemical waste disposal.

Decontaminate labware (e.g., triple rinse).

Dispose of decontaminated labware in appropriate container (glass, sharps, etc.).Jl8 Collect rinsate as chemical waste.

Segregate as chemical waste.
Label container clearly.

Arrange for professional disposal via EHS.

Figure 1. Disposal Workflow for Menin-MLL Inhibitor 20

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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